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Compound of Interest

Compound Name: AR-C102222

Cat. No.: B1139195

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-C102222 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), an
enzyme implicated in the pathophysiology of various pain states. Nitric oxide (NO) produced by
INOS contributes to pain processing, and the selective inhibition of this enzyme presents a
promising therapeutic strategy for the development of novel analgesic agents.[1] These
application notes provide a comprehensive overview of the in vivo use of AR-C102222 in
established rodent models of inflammatory, neuropathic, and post-operative pain. The included
protocols and data summaries are intended to guide researchers in the effective design and
execution of preclinical pain studies involving this compound.

Mechanism of Action

AR-C102222 exerts its analgesic effects by selectively inhibiting the INOS enzyme, thereby
reducing the production of nitric oxide in pathological conditions.[1] Elevated levels of NO in
inflammatory and neuropathic states contribute to peripheral and central sensitization, leading
to hyperalgesia and allodynia. By targeting iINOS, AR-C102222 mitigates these processes
without affecting the physiological functions of other NOS isoforms.

INOS Signaling Pathway in Pain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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